![molecular formula C15H23NO4S2 B2489529 2-methoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-4,5-dimethylbenzenesulfonamide CAS No. 1448136-88-6](/img/structure/B2489529.png)
2-methoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-4,5-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sulfonamides represent a significant class of compounds in medicinal chemistry due to their diverse pharmacological properties. While direct information on "2-methoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-4,5-dimethylbenzenesulfonamide" is unavailable, similar sulfonamides have been synthesized and analyzed for various applications, including as enzyme inhibitors and anti-cancer agents.
Synthesis Analysis
The synthesis of related sulfonamide compounds often involves reactions with sulfonyl chlorides, amines, and sometimes additional functionalization to introduce specific substituents. For example, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide demonstrated the use of X-ray crystallography for structural determination, highlighting the importance of precise synthetic routes for desired sulfonamide derivatives (Al-Hourani et al., 2016).
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography, provides insights into the arrangement of atoms within sulfonamide molecules. The crystal structure of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide revealed supramolecular architectures controlled by C—H⋯π interactions, indicating how substituents affect molecular packing and interactions (Rodrigues et al., 2015).
Chemical Reactions and Properties
Sulfonamides participate in various chemical reactions, contributing to their wide-ranging applications. Their reactivity can be tailored by substituents, as seen in compounds designed as enzyme inhibitors or for specific binding properties. For instance, the docking studies of tetrazole derivatives provided insights into the orientation and interactions within the active site of enzymes, suggesting the potential for targeted chemical reactivity and properties (Al-Hourani et al., 2015).
properties
IUPAC Name |
2-methoxy-N-[(3-methoxythiolan-3-yl)methyl]-4,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4S2/c1-11-7-13(19-3)14(8-12(11)2)22(17,18)16-9-15(20-4)5-6-21-10-15/h7-8,16H,5-6,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTFLLLIYKRCVEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCC2(CCSC2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)-4,5-dimethylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.